6-(2,4-Dimethylphenyl)-2-(2-ethoxyethyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-(2,4-dimethylphenyl)-2-(2-ethoxyethyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C22H27N5O3/c1-7-30-11-10-25-20(28)18-19(24(6)22(25)29)23-21-26(15(4)16(5)27(18)21)17-9-8-13(2)12-14(17)3/h8-9,12H,7,10-11H2,1-6H3
• InChI Key: MGMICLNKDXGJRV-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C(=O)C2=C(N=C3N2C(=C(N3C4=C(C=C(C=C4)C)C)C)C)N(C1=O)C
• Molecular Formula: C22H27N5O3
• Molecular Weight: 409.5 g/mol

Description

6-(2,4-Dimethylphenyl)-2-(2-ethoxyethyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C22H27N5O3 and its molecular weight is 409.49. The purity is usually 95%.
BenchChem offers high-quality 6-(2,4-Dimethylphenyl)-2-(2-ethoxyethyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(2,4-Dimethylphenyl)-2-(2-ethoxyethyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiviral and Antihypertensive Activities

Research has identified derivatives of 7,8-polymethylenehypoxanthines, related to the compound , as precursors for substances with potential antiviral and antihypertensive activities. This suggests possible therapeutic applications of the compound in these areas (Nilov et al., 1995).

Precursors for Purine Analogs

The compound can act as an important precursor for purine analogs. Purine analogs have significant roles in various biochemical processes and could be potential candidates for drug development (Alves et al., 1994).

Luminescence Sensing

Dimethylphenyl imidazole dicarboxylate-based lanthanide metal-organic frameworks, closely related to the compound, have been synthesized for luminescence sensing of benzaldehyde-based derivatives. This indicates its potential use in fluorescence sensing and chemical detection technologies (Shi et al., 2015).

Synthesis of Imidazoles

Imidazoles synthesized from similar compounds have potential applications in pharmaceuticals and organic chemistry. The versatility in chemical reactions involving such compounds can lead to various derivatives with possible industrial and medicinal uses (Mukherjee-Müller et al., 1979).

Role in Medicinal Chemistry

Although specifics on the exact compound were not found, structurally related imidazo-purine derivatives show promise in medicinal chemistry, indicating potential pharmaceutical applications for the compound (Zagórska et al., 2009).

Chemical Engineering Applications

The compound and its derivatives might also find applications in chemical engineering, particularly in processes involving corrosion inhibition, as suggested by studies on related thiazolidinedione derivatives (Yadav et al., 2015).